Cas no 2680882-78-2 (benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2680882-78-2
• MF: C₁₄H₁₇N₃O₂S₂
• MW: 323.433680295944
• CID: 5636817
• PubChem ID: 165941781
• Update Time: 2025-11-07

benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680882-78-2
• EN300-28294415
• benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C14H17N3O2S2/c1-10(2)8-17(12-15-16-13(20)21-12)14(18)19-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,16,20)
• InChI Key： OGNQIXXQLMNZRV-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OCC1C=CC=CC=1)CC(C)C)=S

Computed Properties

• Exact Mass: 323.07621914g/mol
• Monoisotopic Mass: 323.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Professional Introduction to Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680882-78-2)

Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, a compound with the CAS number 2680882-78-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and incorporates a thiadiazole moiety, which is well-documented for its diverse biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 5-sulfanyl substituted thiadiazole ring. The presence of the 5-sulfanyl group introduces polarity and potential interactions with biological targets, while the 2-methylpropyl group enhances lipophilicity, making the compound more amenable to membrane transport. This balance of hydrophilic and lipophilic properties is crucial for achieving optimal pharmacokinetic profiles.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, and anticancer applications. The thiadiazole core is known to exhibit significant binding affinity to various enzymes and receptors, making it a versatile scaffold for drug design. Specifically, the 5-sulfanyl substituent on the thiadiazole ring has been shown to modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

One of the most compelling aspects of Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is its potential as an intermediate in the synthesis of more complex pharmacophores. The carbamate functional group provides a reactive site for further chemical modifications, allowing chemists to explore novel derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing effective therapeutic agents.

Recent studies have highlighted the importance of thiadiazole derivatives in addressing unmet medical needs. For instance, research has demonstrated that certain thiadiazole-based compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The structural motif of Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate aligns well with this area of investigation, suggesting that it may possess similar inhibitory properties. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The synthesis of Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-sulfanyl group into the thiadiazole ring necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies underscore the importance of modern chemical tools in facilitating the production of complex molecules like this one.

In conclusion, Benzyl N-(2-methylpropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680882-78-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable asset for drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.